
In-depth Technical Guide: 3-
Methylthiacyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylthiacyclohexane

Cat. No.: B15349657 Get Quote

An analysis of available scientific literature reveals a significant scarcity of detailed information

regarding the chemical structure, properties, and synthesis of 3-Methylthiacyclohexane. This

compound, also known as 3-methyl-tetrahydrothiopyran, appears to be a niche chemical with

limited characterization in publicly accessible databases and scientific publications.

While a comprehensive guide with extensive quantitative data and detailed experimental

protocols is not feasible based on current information, this document consolidates the sparse

data available.

Chemical and Physical Properties
Quantitative data for 3-Methylthiacyclohexane is exceptionally limited. The majority of online

chemical databases provide information for the far more common analogues, 3-

methylcyclohexanone and 3-methylcyclohexene. For 3-Methylthiacyclohexane itself, only the

density and optical rotation for a specific enantiomer have been documented in the literature.

Property Value Notes

Molecular Formula C₆H₁₂S N/A

Synonyms 3-methyl-tetrahydrothiopyran N/A

Density (d²⁵) 0.9430 g/cm³ For the (+)-(R)-enantiomer

Optical Rotation ([α]²⁵) +7.7° (neat) For the (+)-(R)-enantiomer
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No data is readily available for properties such as boiling point, melting point, refractive index,

or vapor pressure.

Synthesis and Experimental Protocols
A detailed, high-yield synthesis protocol for 3-Methylthiacyclohexane is not described in

readily available scientific literature.

One patent document concerning the preparation of 3-formyltetrahydrothiopyrans mentions the

formation of "3-methyltetrahydrothiopyran" as a minor byproduct, constituting only 3% of the

product mixture from a reaction involving acrolein and hydrogen sulfide followed by

hydrogenation. This does not represent a viable or standard laboratory procedure for the

targeted synthesis of 3-Methylthiacyclohexane.

Due to the lack of a defined synthetic pathway, a visualization of the experimental workflow

cannot be provided.

Spectroscopic Data
No experimental or simulated spectroscopic data, including Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), or Infrared (IR) spectroscopy, for 3-Methylthiacyclohexane
could be located in public databases or literature.

Reactivity and Applications
Information regarding the chemical reactivity, potential applications in drug development, or its

role as a research chemical is absent from the available literature. Its utility and chemical

behavior remain uncharacterized.

In conclusion, 3-Methylthiacyclohexane is a compound that is not well-documented in

scientific literature. The core requirements for an in-depth technical guide, including extensive

data for comparison, detailed experimental methodologies, and pathways for visualization,

cannot be met with the currently available information. Further primary research would be

required to characterize this compound thoroughly.
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[https://www.benchchem.com/product/b15349657#chemical-structure-of-3-
methylthiacyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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